Cas no 2175979-30-1 (2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one)

• Product Name: 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one
• CAS No: 2175979-30-1
• MF: C₁₅H₁₆BrN₅O
• MW: 362.22444152832
• CID: 6041267
• PubChem ID: 126928179
• Update Time: 2025-07-16

2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one
• 2175979-30-1
• AKOS032916031
• 2-{[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl}-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one
• 2-[[1-(5-bromopyrimidin-2-yl)azetidin-3-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
• F6604-8250

• Inchi： 1S/C15H16BrN5O/c16-12-5-17-15(18-6-12)20-7-10(8-20)9-21-14(22)4-11-2-1-3-13(11)19-21/h4-6,10H,1-3,7-9H2
• InChI Key： LYLVGDLBDQWTJZ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)N1CC(CN2C(C=C3CCCC3=N2)=O)C1

Computed Properties

• Exact Mass: 361.05382g/mol
• Monoisotopic Mass: 361.05382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.7Ų

Additional information on 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one

Introduction to 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one (CAS No. 2175979-30-1)

2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one (CAS No. 2175979-30-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules known as pyrimidine derivatives, which are widely studied for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one is characterized by a cyclopentacpyridazine core linked to an azetidine ring substituted with a 5-bromopyrimidine moiety. This intricate structure confers the compound with specific pharmacological properties that make it a promising candidate for drug development.

Recent research has highlighted the potential of 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one in various therapeutic areas. For instance, studies have shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes or pathways.

In addition to its antiviral properties, 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one has also demonstrated significant anticancer activity. Preclinical studies have reported that this compound can selectively inhibit the growth of various cancer cell lines while exhibiting minimal toxicity towards normal cells. The anticancer effects are attributed to its ability to induce apoptosis and cell cycle arrest in cancer cells.

The pharmacokinetic profile of 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one has been extensively studied to evaluate its suitability for clinical use. Research has shown that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a viable candidate for further development as an orally administered therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one in humans. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses and shows promising therapeutic effects in patients with viral infections and certain types of cancer. These findings have paved the way for more advanced clinical trials to further validate its potential as a novel therapeutic agent.

The synthesis of 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the azetidine ring through ring-closing metathesis (RCM) and the subsequent coupling with the cyclopentacpyridazine core using palladium-catalyzed cross-coupling reactions. The synthetic route has been optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

In conclusion, 2-{1-(5-bromopyrimidin-2-yl)azetidin-3-ylmethyl}-2H,3H,5H,6H,7H-cyclopentacpyridazin-3-one (CAS No. 2175979-30-1) represents a promising lead compound in the development of new therapeutics for viral infections and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound holds significant promise for advancing medical treatments in these critical areas.